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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Isotrak® geometry

sources for the accurate analysis of environmental samples using gamma-ray spectrometry.

Adherence to these protocols is crucial for obtaining reliable and traceable results in

environmental monitoring and related fields.

Introduction to Isotrak Geometry Sources
Isotrak® geometry sources, from Eckert & Ziegler, are high-quality, traceable radioactive

reference standards designed for the calibration of gamma-ray spectrometers.[1] Their primary

application in environmental analysis is to ensure the accuracy of radioactivity measurements

in various sample matrices such as soil, water, vegetation, and air filters.

The key principle behind the use of geometry sources is to match the calibration standard's

physical form (geometry), density, and matrix composition as closely as possible to the

environmental sample being analyzed.[1] This minimizes uncertainties in the measurement

results that can arise from differences in gamma-ray attenuation and scattering between the

calibration source and the sample. Isotrak® sources are available in a variety of standard

geometries, including Marinelli beakers, bottles, and filter paper geometries, and can also be

customized to specific user requirements.[1][2] These sources are traceable to national and

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13740967?utm_src=pdf-interest
https://vonbv.com/reference-calibration-sources-eckert-ziegler/
https://vonbv.com/reference-calibration-sources-eckert-ziegler/
https://vonbv.com/reference-calibration-sources-eckert-ziegler/
https://www.ezag.com/products/isotope-products/isotrak-calibration-sources/reference-sources/geometry-sources/marinelli-beakers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


international standards, such as those from the National Institute of Standards and Technology

(NIST) in the USA and the Physikalisch-Technische Bundesanstalt (PTB) in Germany.[1]

Quantitative Data for a Representative Isotrak®
Geometry Source
The following table provides representative quantitative data for a mixed radionuclide gamma-

ray reference standard in a 1-liter Marinelli beaker geometry. This data is illustrative and is

typically provided in a Certificate of Calibration with each source. The uncertainties are

expanded uncertainties with a coverage factor of k=2, providing a level of confidence of

approximately 95%.[1]
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Radionuclid
e

Half-Life
Photon
Energy
(keV)

Emission
Probability
per Decay
(%)

Reference
Activity
(kBq)

Expanded
Uncertainty
(kBq)

Americium-

241 (²⁴¹Am)
432.2 years 59.54 35.9 4.5 ± 0.2

Cadmium-

109 (¹⁰⁹Cd)
462.6 days 88.03 3.7 10.2 ± 0.5

Cobalt-57

(⁵⁷Co)
271.79 days 122.06 85.6 2.1 ± 0.1

Cerium-139

(¹³⁹Ce)
137.64 days 165.86 79.9 3.8 ± 0.2

Mercury-203

(²⁰³Hg)
46.61 days 279.20 81.5 1.5 ± 0.1

Tin-113

(¹¹³Sn)
115.09 days 391.69 64.9 3.2 ± 0.15

Strontium-85

(⁸⁵Sr)
64.84 days 514.00 99.3 6.8 ± 0.3

Cesium-137

(¹³⁷Cs)
30.07 years 661.66 85.1 4.1 ± 0.2

Yttrium-88

(⁸⁸Y)
106.63 days 898.04 93.7 8.9 ± 0.4

Cobalt-60

(⁶⁰Co)
5.27 years 1173.23 99.9 5.5 ± 0.25

Cobalt-60

(⁶⁰Co)
5.27 years 1332.49 100.0 5.5 ± 0.25

Note: This table is a representative example. The actual activities and uncertainties are specific

to each source and are detailed in its accompanying Certificate of Calibration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol for Efficiency Calibration of a High-Purity
Germanium (HPGe) Detector for Soil Sample Analysis
This protocol outlines the steps for performing an efficiency calibration of an HPGe detector

using an Isotrak® 1-liter Marinelli beaker geometry source for the subsequent analysis of soil

samples.

3.1.1. Materials and Equipment

High-Purity Germanium (HPGe) detector system with associated electronics (preamplifier,

amplifier, multichannel analyzer - MCA)

Lead shielding for the detector

Isotrak® 1-liter Marinelli beaker mixed radionuclide gamma-ray standard with a matrix

density similar to soil (e.g., 1.5 g/cm³)

Empty 1-liter Marinelli beaker for background measurement

Gamma-ray spectrometry analysis software

Laboratory notebook or electronic record-keeping system

3.1.2. Pre-Calibration Checks

System Stability Check: Ensure the HPGe detector and electronics have been powered on

and stable for at least 24 hours.

Energy Calibration: Perform an energy calibration of the spectrometer using a known source

(e.g., ⁶⁰Co or ¹³⁷Cs) to ensure the relationship between channel number and gamma-ray

energy is accurate.

Resolution Check: Verify that the detector resolution (Full Width at Half Maximum - FWHM)

at a specific energy (e.g., 1332.5 keV for ⁶⁰Co) is within the manufacturer's specifications.

3.1.3. Calibration Procedure
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Background Measurement:

Place the empty 1-liter Marinelli beaker on the HPGe detector in the same position that the

calibration source will be placed.

Acquire a background spectrum for a sufficiently long time to obtain good counting

statistics. The counting time should be at least as long as the planned sample counting

time.

Save the background spectrum file.

Source Measurement:

Carefully place the Isotrak® 1-liter Marinelli beaker geometry source on the HPGe

detector, ensuring a reproducible and centered position.

Acquire a spectrum from the calibration source. The acquisition time should be long

enough to achieve a statistical uncertainty of less than 1% for the major photopeaks.

Save the calibration spectrum file.

Data Analysis and Efficiency Curve Generation:

Open the gamma-ray spectrometry software.

Load the calibration spectrum.

Perform a peak search and identify the photopeaks corresponding to the radionuclides in

the Isotrak® source.

For each identified peak, determine the net peak area (total counts minus background

counts).

Using the certified activity of each radionuclide from the Certificate of Calibration and the

emission probability of each gamma-ray, calculate the detection efficiency (ε) for each

energy using the following formula:

ε = (Net Count Rate) / (Activity × Emission Probability)
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Plot the calculated efficiencies as a function of gamma-ray energy.

Fit the data points with a suitable function (e.g., polynomial or logarithmic) to generate the

efficiency calibration curve.

Save the efficiency calibration file in the software. This calibration will be used for the

analysis of soil samples in 1-liter Marinelli beakers.

Protocol for the Analysis of a Soil Sample
Sample Preparation:

Collect a representative soil sample.

Dry the soil sample to a constant weight at a temperature that does not volatilize the

radionuclides of interest (typically 105°C).

Homogenize the dried sample by grinding and sieving.

Accurately weigh the empty 1-liter Marinelli beaker.

Fill the beaker with the homogenized soil sample to the same volume as the Isotrak®

geometry source. Tap the beaker gently to ensure a uniform density.

Accurately weigh the filled beaker to determine the net mass of the soil sample.

Sample Measurement:

Place the soil sample-filled Marinelli beaker on the calibrated HPGe detector in the exact

same position used for the calibration.

Acquire a gamma-ray spectrum of the soil sample for a predetermined counting time.

Data Analysis:

Load the sample spectrum into the gamma-ray spectrometry software.

Apply the previously generated efficiency calibration.
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Identify the radionuclides present in the soil sample by their characteristic gamma-ray

energies.

The software will use the efficiency calibration to calculate the activity concentration of

each identified radionuclide in the soil sample, typically expressed in Becquerels per

kilogram (Bq/kg).

Visualizations
The following diagrams illustrate key workflows and concepts in the use of Isotrak geometry

sources.
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Caption: Overall analysis workflow.
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Caption: HPGe detector calibration workflow.

Caption: Importance of matching geometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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